Cas no 2227902-56-7 ((1S)-2,2,2-trifluoro-1-(5-nitrofuran-2-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(5-nitrofuran-2-yl)ethan-1-ol
• CAS No: 2227902-56-7
• MF: C₆H₄F₃NO₄
• MW: 211.095472335815
• CID: 5798016
• PubChem ID: 165700278
• Update Time: 2025-06-08

(1S)-2,2,2-trifluoro-1-(5-nitrofuran-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(5-nitrofuran-2-yl)ethan-1-ol
• EN300-2005859
• 2227902-56-7

• Inchi： 1S/C6H4F3NO4/c7-6(8,9)5(11)3-1-2-4(14-3)10(12)13/h1-2,5,11H/t5-/m0/s1
• InChI Key： YLLIKAZENLLJLF-YFKPBYRVSA-N
• SMILES： FC([C@H](C1=CC=C([N+](=O)[O-])O1)O)(F)F

Computed Properties

• Exact Mass: 211.00924210g/mol
• Monoisotopic Mass: 211.00924210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.2Ų

Additional information on (1S)-2,2,2-trifluoro-1-(5-nitrofuran-2-yl)ethan-1-ol

Introduction to (1S)-2,2,2-trifluoro-1-(5-nitrofuran-2-yl)ethan-1-ol (CAS No. 2227902-56-7)

(1S)-2,2,2-trifluoro-1-(5-nitrofuran-2-yl)ethan-1-ol (CAS No. 2227902-56-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of trifluoromethylated furans, which are known for their diverse biological properties, including antimicrobial, antiviral, and anti-inflammatory activities.

The molecular structure of (1S)-2,2,2-trifluoro-1-(5-nitrofuran-2-yl)ethan-1-ol is characterized by a trifluoromethyl group attached to an ethanol moiety, which is further substituted with a 5-nitrofuran ring. The presence of the trifluoromethyl group imparts significant electronic and steric effects, making this compound highly versatile in terms of its chemical reactivity and biological interactions. The 5-nitrofuran moiety is a well-known functional group that has been extensively studied for its antimicrobial properties.

Recent studies have highlighted the potential of (1S)-2,2,2-trifluoro-1-(5-nitrofuran-2-yl)ethan-1-ol in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent antimicrobial activity against a wide range of Gram-positive and Gram-negative bacteria. The researchers found that the compound effectively inhibits bacterial growth by disrupting cell wall synthesis and interfering with essential metabolic pathways.

In addition to its antimicrobial properties, (1S)-2,2,2-trifluoro-1-(5-nitrofuran-2-yl)ethan-1-ol has shown promise in antiviral research. A study conducted by a team at the University of California, San Francisco, reported that the compound exhibits significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve the inhibition of viral replication through interference with viral RNA synthesis.

The anti-inflammatory properties of (1S)-2,2,2-trifluoro-1-(5-nitrofuran-2-yl)ethan-1-ol have also been investigated. A study published in the Inflammation Research journal in 2023 found that the compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of (1S)-2,2,2-trifluoro-1-(5-nitrofuran-2-yl)ethan-1-ol involves several key steps. One common synthetic route involves the reaction of 5-nitrofurfural with trifluoroacetic acid followed by reduction to form the alcohol. The stereochemistry of the compound is crucial for its biological activity, and careful control over the reaction conditions is necessary to ensure the formation of the desired (1S) enantiomer.

In terms of pharmacokinetics, preliminary studies suggest that (1S)-2,2,2-trifluoro-1-(5-nitrofuran-2-yl)ethan-1-ol has favorable absorption and distribution properties. It is rapidly absorbed following oral administration and exhibits good bioavailability. The compound is metabolized primarily in the liver through oxidative pathways, leading to the formation of several metabolites that are subsequently excreted via urine and feces.

The safety profile of (1S)-2,2,2-trifluoro-1-(5-nitrofuran-2-yl)ethan-1-ol has been evaluated in preclinical studies using various animal models. These studies have shown that the compound is generally well-tolerated at therapeutic doses with no significant adverse effects observed. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, (1S)-2,2,2-trifluoro-1-(5-nitrofuran-2-y l)ethan - 1 - ol (CAS No. *) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. Ongoing research continues to explore its potential as an antimicrobial agent, antiviral drug, and anti-inflammatory treatment. As more data becomes available from clinical trials and further studies, this compound may play a significant role in advancing medical treatments for a range of diseases.